4-butoxy-3-chloro-5-ethoxybenzaldehyde
Description
4-butoxy-3-chloro-5-ethoxybenzaldehyde is an organic compound with the CAS Number: 832674-19-8 . It has a molecular weight of 256.73 . The IUPAC name for this compound is 4-butoxy-3-chloro-5-ethoxybenzaldehyde .
Molecular Structure Analysis
The molecular formula of 4-butoxy-3-chloro-5-ethoxybenzaldehyde is C13H17ClO3 . The InChI code for this compound is 1S/C13H17ClO3/c1-3-5-6-17-13-11 (14)7-10 (9-15)8-12 (13)16-4-2/h7-9H,3-6H2,1-2H3 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-butoxy-3-chloro-5-ethoxybenzaldehyde involves the reaction of 4-butoxy-3-chloro-5-iodobenzene with sodium ethoxide followed by oxidation with potassium permanganate to yield the desired product.", "Starting Materials": [ "4-butoxy-3-chloro-5-iodobenzene", "sodium ethoxide", "potassium permanganate" ], "Reaction": [ "Add 4-butoxy-3-chloro-5-iodobenzene to a solution of sodium ethoxide in ethanol", "Heat the mixture at reflux for several hours", "Cool the mixture and filter off the precipitated sodium iodide", "Concentrate the filtrate and add potassium permanganate", "Stir the mixture at room temperature for several hours", "Extract the product with an organic solvent and dry over anhydrous sodium sulfate", "Purify the product by column chromatography" ] } | |
CAS RN |
832674-19-8 |
Product Name |
4-butoxy-3-chloro-5-ethoxybenzaldehyde |
Molecular Formula |
C13H17ClO3 |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
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